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Compound of Interest

Compound Name: Boc-D-Lys-OH

Cat. No.: B2476946 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Boc-D-Lys-OH, a lysine derivative utilized in peptide synthesis.

Adherence to these procedures is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Personal Protective Equipment (PPE)
When handling Boc-D-Lys-OH, which is a white to off-white solid, a comprehensive approach

to personal protection is necessary to minimize exposure.[1] The following personal protective

equipment is recommended:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields that conform to

EN 166 (EU) or NIOSH (US) standards.[1]

Skin Protection: Chemical-impermeable gloves, such as nitrile or latex, should be worn to

prevent skin contact.[2] A lab coat is also required to protect clothing and skin.[2][3] For

situations with a risk of significant exposure, fire/flame resistant and impervious clothing is

advised.

Respiratory Protection: In cases where dust or aerosols may be generated, a dust respirator

or a self-contained breathing apparatus should be used to avoid inhalation. Work should be

conducted in a well-ventilated area, utilizing local exhaust ventilation or other engineering

controls to maintain airborne levels below recommended exposure limits.
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Quantitative Safety and Physical Data
The following table summarizes key quantitative data for Boc-D-Lys-OH, crucial for safe

handling and storage.

Property Value Source

Molecular Weight 246.30 g/mol

Appearance
White to off-white solid/powder

or crystals

Melting Point 205-210 °C

Storage Temperature 2-8°C

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated place, avoiding the formation of dust and aerosols.

Keep the container tightly closed and store in a dry, cool, and well-ventilated area.

Recommended storage temperature is between 2-8°C.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Store apart from incompatible materials, such as strong oxidizing agents.

First Aid Measures:

If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.

Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water and consult a doctor.
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Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Disposal Plan:

While Boc-D-Lys-OH is not classified as a hazardous substance, proper disposal is essential

to prevent environmental contamination.

Solid Waste: Collect unused or expired solid Boc-D-Lys-OH in a designated and clearly

labeled waste container for non-hazardous solid chemical waste.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as weighing boats, contaminated paper towels, or gloves, should also be disposed of in the

solid chemical waste container.

Solutions: If Boc-D-Lys-OH is dissolved in a solvent, the disposal method is determined by

the hazards of the solvent. The solution must be disposed of in the appropriate liquid waste

container, following your institution's guidelines for that specific solvent.

Institutional Procedures: Always follow your institution's specific procedures for the final

disposal of chemical waste, which typically involves contacting the Environmental Health and

Safety (EHS) office for waste pickup.

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a chemical spill of Boc-
D-Lys-OH. Adherence to this workflow is critical for containing the spill and ensuring the safety

of all laboratory personnel.
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Immediate Actions

Containment & Cleanup

Disposal & Reporting

Evacuate Area & Alert Others

Assess Spill & Identify Risks

If safe to do so

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Use appropriate tools

Decontaminate Area & Equipment

Dispose of Waste

Follow institutional guidelines

Report the Incident

Click to download full resolution via product page

Chemical Spill Response Workflow for Boc-D-Lys-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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